Cas no 847387-85-3 (2-bromo-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide)

• Product Name: 2-bromo-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide
• CAS No: 847387-85-3
• MF: C₂₀H₁₅BrN₄O
• MW: 407.263303041458
• CID: 5910546
• PubChem ID: 7080225
• Update Time: 2025-08-05

2-bromo-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-bromo-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-
• 2-bromo-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide
• 2-bromo-N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methylphenyl)benzamide
• 847387-85-3
• AKOS001185854
• ZINC04033088
• SCHEMBL22403283
• 2-bromo-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methylphenyl)benzamide
• F0657-0156
• SR-01000907623-1
• Z111770784
• 2-bromo-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)benzamide
• SR-01000907623

• Inchi： 1S/C20H15BrN4O/c1-13-7-8-14(18-12-25-10-4-9-22-20(25)24-18)11-17(13)23-19(26)15-5-2-3-6-16(15)21/h2-12H,1H3,(H,23,26)
• InChI Key： JAKUKEANTOXKEF-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=CN3C(=N2)N=CC=C3)=CC=C1C)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 406.04292g/mol
• Monoisotopic Mass: 406.04292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 12.36±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-bromo-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide

Introduction to 2-bromo-N-(5-{imidazo[1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide (CAS No. 847387-85-3)

2-bromo-N-(5-{imidazo[1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide, identified by its CAS number 847387-85-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the development of novel drugs targeting various biological pathways. The structural complexity of 2-bromo-N-(5-{imidazo[1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide makes it a subject of intense study, with researchers exploring its pharmacological properties and mechanisms of action.

The imidazo[1,2-apyrimidin] core is a key feature of this molecule, contributing to its unique chemical and biological characteristics. This heterocyclic system has been widely investigated for its ability to interact with biological targets, making it a valuable scaffold for drug discovery. The benzamide moiety further enhances the compound's potential by providing a site for functionalization and modulating its pharmacokinetic properties. The presence of a bromine atom at the 2-position of the benzene ring adds another layer of complexity, influencing both the reactivity and the metabolic stability of the molecule.

Recent advancements in medicinal chemistry have highlighted the importance of such multifaceted compounds in addressing complex diseases. The combination of an imidazo[1,2-apyrimidin] unit with a phenyl ring and a benzamide group creates a versatile structure that can be tailored to interact with specific biological receptors or enzymes. This design approach has been successfully applied in the development of drugs targeting cancers, inflammatory diseases, and infectious disorders.

In particular, the imidazo[1,2-apyrimidin] scaffold has shown promise in inhibiting kinases and other enzymes involved in tumor growth and progression. Studies have demonstrated that compounds containing this moiety can disrupt signaling pathways critical for cell proliferation and survival. The benzamide group, on the other hand, has been associated with anti-inflammatory and analgesic properties, making it an attractive component for therapeutic agents.

The bromine substituent in 2-bromo-N-(5-{imidazo[1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide plays a crucial role in its reactivity and binding affinity. Brominated aromatic compounds are known for their enhanced binding to biological targets due to the electron-withdrawing nature of bromine. This property allows the molecule to form stable interactions with proteins and enzymes, which is essential for its pharmacological efficacy.

Current research is focusing on optimizing the structure of 2-bromo-N-(5-{imidazo[1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide to improve its bioavailability and reduce potential side effects. Computational modeling and high-throughput screening techniques are being employed to identify derivatives with enhanced potency and selectivity. These efforts are part of a broader trend in drug discovery towards developing molecules that are both effective and safe.

The synthesis of 2-bromo-N-(5-{imidazo[1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to ensure high yields and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core.

The pharmacological profile of this compound is being evaluated through both in vitro and in vivo studies. In vitro assays are used to assess its interaction with target proteins and enzymes, while animal models provide insights into its overall efficacy and safety profile. These studies aim to validate the therapeutic potential of 2-bromo-N-(5-{imidazo[1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide and guide further development efforts.

The imidazo[1,2-apyrimidin] scaffold has been particularly interesting for its role in modulating immune responses. Recent studies have shown that compounds based on this structure can influence immune cell function, making them candidates for treating autoimmune diseases and infections. The benzamide group's anti-inflammatory properties further support its potential as a therapeutic agent.

In conclusion, 2-bromo-N-(5-{imidazo[1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide represents a significant advancement in the field of medicinal chemistry. Its complex structure and multifaceted properties make it a promising candidate for developing new drugs targeting various diseases. Ongoing research continues to uncover its full potential, paving the way for innovative therapeutic solutions.